Ethyl 2-(trifluoromethyl)imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate

• IUPAC Name: ethyl 2-(trifluoromethyl)imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• InChI: InChI=1S/C8H6F3N3O2S/c1-2-16-5(15)4-3-14-7(12-4)17-6(13-14)8(9,10)11/h3H,2H2,1H3
• InChI Key: OOWVPUKANARZLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C(=N1)SC(=N2)C(F)(F)F
• Molecular Formula: C8H6F3N3O2S
• Molecular Weight: 265.21 g/mol

Description

Ethyl 2-(trifluoromethyl)imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate is a chemical compound with the molecular formula C8H6F3N3O2S. It has a molecular weight of 265.21.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Its melting point is between 101 -102 degrees Celsius.

Scientific Research Applications

Synthesis of Diverse Trifluoromethyl Heterocycles

Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, closely related to the compound , serves as a highly versatile intermediate for synthesizing a wide array of trifluoromethyl heterocycles. Through catalyzed carbene X-H insertion reactions, this intermediate facilitates the production of trifluoromethyl-oxazoles, -thiazoles, -imidazoles, -1,2,4-triazines, and -pyridines, showcasing its applicability in diverse chemical syntheses (Honey et al., 2012).

Antimicrobial and Antitubercular Activities

New triazole-imidazo[2,1-b][1,3,4]thiadiazole hybrids demonstrate significant antimycobacterial activity against Mycobacterium tuberculosis. The presence of chloro substituents on the imidazo[2,1-b][1,3,4]thiadiazole ring enhances the inhibitory activity, indicating potential applications in antimicrobial and antitubercular therapies (Ramprasad et al., 2015).

Anti-Proliferative Potency in Cancer Therapeutics

Compounds incorporating the imidazo[2,1-b]thiazole moiety, such as those derived from ethyl 2-(trifluoromethyl)imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate, have shown promising anti-proliferative efficacy against hepatic cancer cell lines. Molecular docking studies further indicate strong binding interactions with target proteins, suggesting their potential as drug candidates for treating hepatocellular carcinoma (Rashdan et al., 2020).

Green Synthesis Approaches

The compound has been used in catalyst and solvent-free synthesis processes, highlighting advancements in environmentally friendly chemical synthesis. These green synthesis methods are characterized by operational simplicity and high yields, contributing to sustainable practices in chemical production (Sarchahi & Esmaeili, 2021).

Corrosion Inhibition

Derivatives of imidazoline, similar in structure to the queried compound, have been explored as corrosion inhibitors for steel in acidic environments. These compounds demonstrate potential in industrial applications, particularly in protecting metal surfaces from corrosive damage (Zhang et al., 2015).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety have been known to interact with a broad range of targets, including enzymes like egfr and GPC-3 , which play crucial roles in various biological processes .

Mode of Action

It’s known that the trifluoromethyl substitution at position-2 and p-chlorophenyl substitution at position-6 of the imidazo[2,1-b][1,3,4]thiadiazole ring enhance the inhibitory activity . This suggests that the compound may interact with its targets in a way that inhibits their function.

Biochemical Pathways

Imidazole derivatives are known to influence a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Imidazole derivatives have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .